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Compound of Interest

Compound Name: Perfluamine

Cat. No.: B110025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Perfluamine
(Perfluorotripropylamine), its properties, and protocols for its use and evaluation in high-
temperature applications, particularly as a heat transfer fluid.

Introduction to Perfluamine

Perfluamine, also known as Perfluorotripropylamine, is a perfluorinated compound with the
chemical formula C9F21N.[1] Its structure, where all hydrogen atoms on the propyl groups are
replaced by fluorine atoms, imparts exceptional chemical inertness and thermal stability.[1][2]
These characteristics make it a candidate for demanding environments where resistance to
high temperatures, aggressive chemicals, and oxidation is required.[2][3] Its primary
applications in this context include use as a heat transfer fluid, a dielectric insulating fluid, and
a stable solvent.[3][4]

Physicochemical Properties of Perfluamine

The robust carbon-fluorine bonds in Perfluamine are responsible for its high thermal stability
and low reactivity.[2] A summary of its key physical and chemical properties is presented in
Table 1.

Table 1: Physicochemical Properties of Perfluamine (Perfluorotripropylamine)
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Property Value Units
Molecular Formula C9F21N -
Molecular Weight 521.07 g/mol
Appearance Colorless, transparent liquid -
Boiling Point 125-135 °C
Melting Point -52 °C
Density 1.82 g/cm3
Vapor Pressure 20 @ 37°C mm Hg
Flash Point 32.4 °C
Insoluble in water and ethanol,
Solubility slightly soluble in DMSO and -
Methanol
Decomposition Trace decomposition above oc

250

(Data sourced from[1][3][4][5])

High-Temperature Applications

Perfluamine's most relevant high-temperature application is as a heat transfer fluid.[3] Its high
boiling point, chemical inertness, and non-flammability make it suitable for use in closed-loop
systems for cooling and heating in the electronics and semiconductor industries, as well as in
specialized chemical reactors.[1][3][6] It can be used in environments where other fluids would
degrade, corrode system components, or pose a fire hazard.
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Core Properties of Perfluamine

Chemical Inertness High Boiling Point High Thermal Stability Dielectric Properties
| | |

High-Temperature Applications

Dielectric Coolant

Heat Transfer Fluid

High-Temperature Solvent

Click to download full resolution via product page

Caption: Logical relationship of Perfluamine's properties to its applications.

Experimental Protocols
Protocol 1: Thermal Stability Assessment using
Thermogravimetric Analysis (TGA)

This protocol outlines the procedure for determining the thermal decomposition profile of
Perfluamine.

Objective: To determine the onset temperature of thermal decomposition and the mass loss
profile of Perfluamine as a function of temperature.

Materials and Equipment:

Perfluamine (Perfluorotripropylamine) sample

Thermogravimetric Analyzer (TGA)

Alumina or platinum crucibles

Inert gas supply (Nitrogen or Argon)

Microbalance
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Methodology:
e Sample Preparation:
o Ensure the Perfluamine sample is free of impurities and moisture.

o Using a microbalance, accurately weigh 5-10 mg of the Perfluamine sample into a TGA
crucible.

e Instrument Setup:
o Place the crucible in the TGA instrument.

o Purge the furnace with an inert gas (e.g., Nitrogen) at a flow rate of 20-50 mL/min for at
least 30 minutes to ensure an oxygen-free atmosphere.

e TGA Program:
o Equilibrate the sample at 30°C.

o Ramp the temperature from 30°C to 400°C at a heating rate of 10°C/min. This range is
selected based on the known decomposition starting around 250°C.[3]

o Continuously record the sample mass as a function of temperature.
o Data Analysis:
o Plot the percentage of initial mass versus temperature.

o Determine the onset temperature of decomposition, typically defined as the temperature at
which a 5% mass loss is observed.

o Analyze the derivative of the mass loss curve (DTG curve) to identify the temperature of
the maximum rate of decomposition.
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Prepare Perfluamine Sample (5-10 mg)

:

Load Sample into TGA Crucible

i

Purge with Inert Gas (e.g., N2)

:

Heat from 30°C to 400°C at 10°C/min

i

Record Mass vs. Temperature

i

Analyze Data: Plot Mass Loss vs. Temp
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System Setup

Clean and Dry Reactor

;

Charge with Perfluamine

Inert Gas Pressurization

Periodic Analysis

Draw Sample every 100 hours

High-Tempera&ure Operation

Heat to Operating Temp (e.g., 250°C)

é//

Circulate Fluid for 1000 hours |

Analyze Fluid Properties: |
- Viscosity \
- Density \ILoop
- Water Content I
- GC for Degradation /,'
|~ - //

—_
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-
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After 1000h

Interpret Data:
Plot Property Changes vs. Time

Determine Fluid Lifetime and Stability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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